Cas no 753449-67-1 (Ronacaleret)

Ronacaleret structure
Ronacaleret structure
Product name:Ronacaleret
CAS No:753449-67-1
MF:C22H27NO2F2.C3H6O2
MW:449.53062
CID:831467
PubChem ID:10345214

Ronacaleret Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 3-[(2R)-3-[[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino]-2-hydroxypropoxy]-4,5-difluoro-
    • Ronacaleret
    • (2R)-1-(2,3-difluorophenoxy)-3-[[1-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-2-yl]amino]propan-2-ol,propanoic acid
    • 3-[3-[(2R)-3-[[1-(2,3-dihydro-1H-inden-2-yl)-2-methylpropan-2-yl]amino]-2-hydroxypropoxy]-4,5-difluorophenyl]propanoic acid
    • SCHEMBL3737849
    • BDBM50346036
    • SB 751689
    • 3-(3-(((2R)-3-((2-(2,3-DIHYDRO-1H-INDEN-2-YL)-1,1-DIMETHYLETHYL)AMINO)-2-HYDROXYPROPYL)OXY)-4,5-DIFLUOROPHENYL)PROPANOIC ACID
    • SB-751689
    • DTXSID60892347
    • UNII-DIH95YP7J3
    • DB05255
    • NS00071912
    • 753449-67-1
    • GTPL9473
    • Ronacaleret [INN]
    • BENZENEPROPANOIC ACID, 3-(((2R)-3-((2-(2,3-DIHYDRO-1H-INDEN-2-YL)-1,1-DIMETHYLETHYL)AMINO)-2-HYDROXYPROPYL)OXY)-4,5-DIFLUORO-
    • CHEMBL1198855
    • Q27276413
    • DIH95YP7J3
    • Inchi: InChI=1S/C25H31F2NO4/c1-25(2,13-17-9-18-5-3-4-6-19(18)10-17)28-14-20(29)15-32-22-12-16(7-8-23(30)31)11-21(26)24(22)27/h3-6,11-12,17,20,28-29H,7-10,13-15H2,1-2H3,(H,30,31)/t20-/m1/s1
    • InChI Key: FQJISUPNMFRIFZ-HXUWFJFHSA-N
    • SMILES: CC(C)(CC1CC2=CC=CC=C2C1)NC[C@H](COC3=CC(=CC(=C3F)F)CCC(=O)O)O

Computed Properties

  • Exact Mass: 447.22211479g/mol
  • Monoisotopic Mass: 447.22211479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.8Ų

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